Cas no 2138222-50-9 (8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine)

8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine is a spirocyclic amine compound characterized by its rigid bicyclic structure, which incorporates both a cyclohexane and pyrrolidine ring system. The presence of the 8,8-dimethyl substitution enhances steric stability, while the amine functionality at the 4-position provides a reactive site for further derivatization. This structural motif is valuable in medicinal chemistry and drug discovery, particularly as a scaffold for designing bioactive molecules with improved conformational restraint and target selectivity. Its spirocyclic framework contributes to reduced conformational flexibility, potentially enhancing binding affinity and metabolic stability in pharmaceutical applications. The compound is typically utilized as a building block in the synthesis of more complex heterocyclic systems.

8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine structure

2138222-50-9 structure

Product Name:8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine

CAS No:2138222-50-9

MF:C₁₁H₂₂N₂

MW:182.305782794952

CID:6195606

PubChem ID:165449325

Update Time:2025-06-15

8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine Chemical and Physical Properties

Names and Identifiers

- EN300-725232
- 2138222-50-9
- 8,8-dimethyl-2-azaspiro[4.5]decan-4-amine
- 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine
- Inchi： 1S/C11H22N2/c1-10(2)3-5-11(6-4-10)8-13-7-9(11)12/h9,13H,3-8,12H2,1-2H3
- InChI Key： NFZSOPUJCNIDCG-UHFFFAOYSA-N
- SMILES： N1CC(C2(C1)CCC(C)(C)CC2)N

Computed Properties

Exact Mass: 182.178298710g/mol
Monoisotopic Mass: 182.178298710g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 38Å²

8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-725232-1.0g	8,8-dimethyl-2-azaspiro[4.5]decan-4-amine	2138222-50-9		1g	$0.0	2023-06-07

8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine Related Literature

1. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine

Comprehensive Overview of 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine (CAS No. 2138222-50-9)

The compound 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine (CAS No. 2138222-50-9) is a structurally unique spirocyclic amine that has garnered significant attention in pharmaceutical and agrochemical research. Its spiro[4.5]decane core, combined with the dimethyl and amine functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, owing to its ability to modulate neurotransmitter systems. The compound's rigid spirocyclic framework also enhances its stability, a critical factor in drug design.

In recent years, the demand for spirocyclic compounds like 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine has surged due to their role in addressing drug resistance and improving bioavailability. A growing body of literature highlights its utility in designing next-generation therapeutics, particularly for neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's azaspiro moiety is often leveraged to enhance blood-brain barrier (BBB) penetration, a key challenge in CNS drug development. This aligns with current trends in precision medicine, where tailored molecular structures are prioritized.

From a synthetic chemistry perspective, 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine is synthesized via multistep organic reactions, including reductive amination and cyclization strategies. Its high purity and structural integrity are critical for downstream applications, ensuring reproducibility in preclinical studies. The compound's CAS No. 2138222-50-9 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. Notably, its low toxicity profile and scalable synthesis make it attractive for industrial applications.

The agrochemical sector also explores 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine as a precursor for crop protection agents. Its spirocyclic architecture contributes to the development of environmentally sustainable pesticides, addressing concerns about soil degradation and non-target organism toxicity. This aligns with the global push toward green chemistry and sustainable agriculture, topics frequently searched by stakeholders in the field.

Analytical characterization of 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine typically involves NMR spectroscopy, mass spectrometry, and HPLC to confirm its molecular weight (C11H22N2) and stereochemical purity. These techniques are essential for quality control, especially when the compound is used in high-throughput screening or combinatorial chemistry. The rise of AI-driven drug discovery has further amplified interest in such structurally diverse building blocks, as they enrich virtual compound libraries for machine learning models.

In summary, 8,8-Dimethyl-2-azaspiro[4.5]decan-4-amine (CAS No. 2138222-50-9) represents a promising scaffold in medicinal chemistry and agrochemical innovation. Its spirocyclic design, functional versatility, and compatibility with sustainable practices position it at the forefront of modern research. As scientists continue to explore its potential, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in human health and environmental sustainability.